Cas no 74574-01-9 ((3beta)-stigmast-5-ene-3-thiol)

• Product name: (3beta)-stigmast-5-ene-3-thiol
• CAS No: 74574-01-9
• MF: C₂₉H₅₀S
• MW: 430.7723
• CID: 1768393
• PubChem ID: 156502

(3beta)-stigmast-5-ene-3-thiol Chemical and Physical Properties

Names and Identifiers

• (3beta)-stigmast-5-ene-3-thiol
• Stigmast-5-ene-3-thiol, (3beta)-
• DTXSID10996086
• 74574-01-9
• SCHEMBL26012032
• Stigmast-5-ene-3-thiol

• Inchi： InChI=1S/C29H50S/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-21,23-27,30H,7-9,11-18H2,1-6H3/t20-,21-,23+,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： DOLUBMJDZVGCAX-VJSFXXLFSA-N
• SMILES： CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)S)C)C)C(C)C

Computed Properties

• Exact Mass: 430.36332277g/mol
• Monoisotopic Mass: 430.36332277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 1Ų